2-[3-(1-pyrrolidin-1-ylethyl)phenyl]-4-(trifluoromethyl)pyrimidine

• IUPAC Name: 2-[3-(1-pyrrolidin-1-ylethyl)phenyl]-4-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C17H18F3N3/c1-12(23-9-2-3-10-23)13-5-4-6-14(11-13)16-21-8-7-15(22-16)17(18,19)20/h4-8,11-12H,2-3,9-10H2,1H3
• InChI Key: NDMMOHBDSZSHLR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC(=C1)C2=NC=CC(=N2)C(F)(F)F)N3CCCC3
• Molecular Formula: C17H18F3N3
• Molecular Weight: 321.34 g/mol

Description

2-[3-(1-pyrrolidin-1-ylethyl)phenyl]-4-(trifluoromethyl)pyrimidine, also known as TFP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

2-[3-(1-pyrrolidin-1-ylethyl)phenyl]-4-(trifluoromethyl)pyrimidine works by binding to specific proteins and altering their activity. It has been shown to bind to the voltage-gated sodium channel Nav1.7, which is involved in pain perception. 2-[3-(1-pyrrolidin-1-ylethyl)phenyl]-4-(trifluoromethyl)pyrimidine blocks the activity of Nav1.7, thereby reducing pain perception. 2-[3-(1-pyrrolidin-1-ylethyl)phenyl]-4-(trifluoromethyl)pyrimidine has also been shown to bind to the protein Hsp90, which is involved in the folding and stabilization of other proteins. By binding to Hsp90, 2-[3-(1-pyrrolidin-1-ylethyl)phenyl]-4-(trifluoromethyl)pyrimidine can disrupt the function of other proteins, making it a potential therapeutic agent for diseases that involve protein misfolding.
Biochemical and Physiological Effects:
2-[3-(1-pyrrolidin-1-ylethyl)phenyl]-4-(trifluoromethyl)pyrimidine has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce pain perception in animal models, making it a potential analgesic. 2-[3-(1-pyrrolidin-1-ylethyl)phenyl]-4-(trifluoromethyl)pyrimidine has also been shown to reduce the growth and proliferation of cancer cells, making it a potential anti-cancer agent. In addition, 2-[3-(1-pyrrolidin-1-ylethyl)phenyl]-4-(trifluoromethyl)pyrimidine has been shown to have neuroprotective effects, making it a potential therapeutic agent for neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of 2-[3-(1-pyrrolidin-1-ylethyl)phenyl]-4-(trifluoromethyl)pyrimidine is its high selectivity for specific proteins, making it a useful tool for studying protein-protein interactions. 2-[3-(1-pyrrolidin-1-ylethyl)phenyl]-4-(trifluoromethyl)pyrimidine is also relatively easy to synthesize and purify, making it readily available for scientific research. However, one limitation of 2-[3-(1-pyrrolidin-1-ylethyl)phenyl]-4-(trifluoromethyl)pyrimidine is its potential toxicity, which can limit its use in certain experiments. In addition, 2-[3-(1-pyrrolidin-1-ylethyl)phenyl]-4-(trifluoromethyl)pyrimidine can be expensive, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for research on 2-[3-(1-pyrrolidin-1-ylethyl)phenyl]-4-(trifluoromethyl)pyrimidine. One direction is to further investigate its potential use as a therapeutic agent for various diseases, including cancer and neurological disorders. Another direction is to develop new methods for synthesizing 2-[3-(1-pyrrolidin-1-ylethyl)phenyl]-4-(trifluoromethyl)pyrimidine that are more efficient and cost-effective. Additionally, further research is needed to better understand the mechanism of action of 2-[3-(1-pyrrolidin-1-ylethyl)phenyl]-4-(trifluoromethyl)pyrimidine and its potential side effects.

Scientific Research Applications

2-[3-(1-pyrrolidin-1-ylethyl)phenyl]-4-(trifluoromethyl)pyrimidine has been extensively studied for its potential applications in various fields of scientific research. It has been used as a fluorescent probe for imaging intracellular pH, as well as a tool for studying the mechanism of protein-protein interactions. 2-[3-(1-pyrrolidin-1-ylethyl)phenyl]-4-(trifluoromethyl)pyrimidine has also been investigated for its potential use as a therapeutic agent for various diseases, including cancer and neurological disorders.